Cas no 2172179-35-8 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid
• CAS No: 2172179-35-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6475426
• PubChem ID: 165536998
• Update Time: 2025-05-17

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cycloheptane-1-carboxylic acid
• EN300-1517837
• 2172179-35-8

• Inchi： 1S/C28H34N2O5/c1-2-18(16-26(31)30-25-15-5-3-4-14-23(25)27(32)33)29-28(34)35-17-24-21-12-8-6-10-19(21)20-11-7-9-13-22(20)24/h6-13,18,23-25H,2-5,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： XGRUFKMKNWBALE-UHFFFAOYSA-N
• SMILES： OC(C1CCCCCC1NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid (CAS No. 2172179-35-8)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid (CAS No. 2172179-35-8) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a cycloheptane backbone and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound for its ability to enhance peptide stability and facilitate selective amino acid coupling, addressing critical challenges in drug development and biomaterial engineering.

In recent years, the demand for Fmoc-protected amino acids like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid has surged due to advancements in targeted drug delivery systems and personalized medicine. A common query among scientists is: "How does the Fmoc group improve peptide synthesis efficiency?" The answer lies in its orthogonal protection strategy, which allows for precise control during multi-step reactions. This aligns with the growing focus on green chemistry, as the compound’s high yield and minimal byproducts reduce waste.

Another trending topic is the role of cyclic amino acids in bioactive peptide design. The cycloheptane moiety in CAS No. 2172179-35-8 contributes to conformational rigidity, a property sought after in GPCR-targeting therapeutics. Studies highlight its potential in neurological disorder treatments, particularly for modulating protein-protein interactions. This has spurred interest in AI-driven molecular modeling, where researchers simulate its binding affinity to accelerate lead compound identification.

From an SEO perspective, users often search for "Fmoc-amino acid applications" or "CAS 2172179-35-8 solubility data". Practical considerations include its solubility in polar aprotic solvents like DMF or DMSO, critical for automated peptide synthesizers. Additionally, its storage conditions (typically -20°C under inert gas) are frequently queried, reflecting the need for compound stability guidelines in labs.

Innovations in cryo-electron microscopy (cryo-EM) have further elevated the relevance of this compound. Its heavy-atom derivatives assist in phase problem resolution, addressing a key bottleneck in structural biology. As the scientific community prioritizes fragment-based drug discovery, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid serves as a versatile scaffold for pharmacophore optimization.

In conclusion, CAS No. 2172179-35-8 exemplifies the intersection of traditional organic chemistry and cutting-edge biotech. Its applications span from peptide vaccines to supramolecular chemistry, making it a staple in high-impact research. Future directions may explore its utility in mRNA therapeutics or enzyme mimetics, solidifying its position in next-generation bioengineering.